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Abstract
Fosravuconazole L-lysine ethanolate is a water-soluble prodrug of ravuconazole, a broad-

spectrum triazole antifungal agent.[1][2][3] Upon oral administration, it is rapidly and completely

converted to its active form, ravuconazole.[1][4] This guide provides a comprehensive overview

of the in vitro antifungal spectrum of fosravuconazole, based on the activity of its active moiety,

ravuconazole. It details the mechanism of action, standardized experimental protocols for

susceptibility testing, and a quantitative summary of its activity against a wide range of clinically

relevant fungal pathogens, including yeasts, molds, and dermatophytes.

Mechanism of Action
Ravuconazole, the active form of fosravuconazole, exerts its antifungal effect by inhibiting the

fungal enzyme lanosterol 14-alpha-demethylase.[4][5] This enzyme is a critical component of

the fungal cytochrome P450 system and is essential for the biosynthesis of ergosterol, a vital

component of the fungal cell membrane.[1][5] The inhibition of this enzyme leads to the

depletion of ergosterol and an accumulation of toxic methylated sterol precursors.[1][4] This

disruption of membrane integrity and function ultimately inhibits fungal growth.[4]
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Caption: Fosravuconazole's mechanism of action.

Experimental Protocols for Antifungal Susceptibility
Testing
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The in vitro activity of ravuconazole is determined by antifungal susceptibility testing (AST),

primarily using broth microdilution methods standardized by the Clinical and Laboratory

Standards Institute (CLSI).

Testing for Yeasts (CLSI M27-A3)
The CLSI M27-A3 document provides the reference method for broth dilution antifungal

susceptibility testing of yeasts.[6][7][8]

Medium: RPMI 1640 medium with L-glutamine, without bicarbonate, and buffered with

MOPS (morpholinepropanesulfonic acid) is the standard medium.[8]

Inoculum Preparation: Yeast isolates are grown on Sabouraud dextrose agar to obtain fresh

colonies. The inoculum is prepared by suspending colonies in sterile saline and adjusting the

turbidity to a 0.5 McFarland standard. This suspension is then diluted to achieve a final

standardized inoculum concentration in the microtiter plate wells.[7]

Drug Dilution: Ravuconazole is serially diluted in the microtiter plates to create a range of

final concentrations.

Incubation: The inoculated plates are incubated at 35°C for 24-48 hours.[7]

Endpoint Determination: The Minimum Inhibitory Concentration (MIC) is the lowest

concentration of the drug that causes a significant inhibition of growth (typically ≥50% or

≥80% reduction in turbidity) compared to the growth control well.[9]

Testing for Filamentous Fungi (CLSI M38-A2)
For molds, the CLSI M38-A2 document is the standard reference method.[10][11]

Medium: The standard medium is RPMI 1640.

Inoculum Preparation: A conidial inoculum suspension is prepared from well-sporulated

cultures grown on a medium like potato dextrose agar. The suspension is adjusted

spectrophotometrically and then diluted to achieve a final standardized inoculum density

(e.g., 0.4 x 10⁴ to 5 x 10⁴ CFU/ml).[12]

Drug Dilution: Similar to the yeast protocol, the drug is serially diluted in microtiter plates.
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Incubation: Plates are typically incubated at 35°C for 48-72 hours, depending on the growth

rate of the fungus.[13]

Endpoint Determination: The MIC is determined as the lowest drug concentration that shows

complete inhibition of visible growth.[14]
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Caption: General workflow for antifungal susceptibility testing (AST).
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In Vitro Antifungal Spectrum
Ravuconazole demonstrates a potent and broad-spectrum of activity against a wide variety of

fungal pathogens. The following tables summarize the Minimum Inhibitory Concentration (MIC)

data from various studies. MIC₅₀ and MIC₉₀ represent the concentrations at which 50% and

90% of the isolates were inhibited, respectively.

Yeasts
Ravuconazole is highly active against most Candida species, including fluconazole-resistant

strains and the emerging multidrug-resistant pathogen Candida auris.[15][16][17] It also shows

potent activity against Cryptococcus neoformans.[9][16]

Organism
No. of
Isolates

MIC Range
(µg/mL)

MIC₅₀
(µg/mL)

MIC₉₀
(µg/mL)

Reference(s
)

Candida

albicans
6970 (pooled) ≤0.008 - 4 0.015 0.03 [18][19]

Candida

glabrata
6970 (pooled) ≤0.008 - >8 0.25 1-2 [18][19]

Candida

parapsilosis
5 (vaginal) N/A ≤0.03 (GM) N/A [20]

Candida

tropicalis
525 (vaginal) N/A N/A N/A [15][17]

Candida

krusei
6970 (pooled) ≤0.008 - 2 0.12 0.25 [18][19]

Candida auris 15 N/A N/A N/A [15][17]

Cryptococcus

neoformans
541 N/A N/A 0.25 [9]

N/A: Not Available in the cited sources. GM: Geometric Mean.

Molds (Filamentous Fungi)
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Ravuconazole shows excellent activity against most Aspergillus species, comparable to or

greater than itraconazole.[21][22] However, its activity against Fusarium species and some

Mucorales is limited.[21][23][24]

Organism
No. of
Isolates

MIC Range
(µg/mL)

MIC₅₀
(µg/mL)

MIC₉₀
(µg/mL)

Reference(s
)

Aspergillus

fumigatus
575 (pooled) 0.06 - 8.0 0.5 1.0 [21][25]

Aspergillus

flavus
575 (pooled) 0.06 - 2.0 1.0 2.0 [21][25]

Aspergillus

niger
575 (pooled) 0.12 - 4.0 1.0 2.0 [21][25]

Aspergillus

terreus
575 (pooled) 0.25 - 4.0 0.5 2.0 [21][25]

Fusarium

spp.
348 (pooled) Resistant >8 >8 [21][22]

Scedosporiu

m prolificans
348 (pooled) Resistant N/A N/A [21]

Rhizopus

spp.
4 N/A 1-2 N/A [22]

N/A: Not Available in the cited sources.

Dermatophytes
Ravuconazole exhibits very potent activity against dermatophytes, the causative agents of

onychomycosis and other dermatomycoses.[20][26][27]
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Organism
No. of
Isolates

MIC Range
(µg/mL)

MIC₅₀
(µg/mL)

MIC₉₀
(µg/mL)

Reference(s
)

Trichophyton

rubrum
51 N/A 0.035 (GM) N/A [20]

Trichophyton

mentagrophyt

es

20 N/A 0.035 (GM) N/A [20]

Dermatophyt

es (pooled)
129 N/A N/A 0.5 [27][28]

N/A: Not Available in the cited sources. GM: Geometric Mean.

Dematiaceous Fungi
Studies have shown that ravuconazole has good in vitro activity against a range of

dematiaceous (pigmented) fungi, with MIC values often lower than those of other triazoles like

itraconazole and voriconazole.[29][30]

Organism
No. of
Isolates

MIC Range
(µg/mL)

MIC₅₀
(µg/mL)

MIC₉₀
(µg/mL)

Reference(s
)

Fonsecaea

spp.
84 (pooled) N/A N/A N/A [29]

Madurella

spp.
84 (pooled) N/A N/A N/A [29]

Alternaria

spp.
84 (pooled) N/A N/A N/A [29]

N/A: Not Available in the cited sources. Specific MIC values for individual species within this

group vary.
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Fosravuconazole L-lysine ethanolate, through its active moiety ravuconazole, demonstrates

a potent and broad-spectrum in vitro antifungal activity.[1][31] It exhibits low MIC values against

a wide array of clinically significant yeasts, molds, and dermatophytes, including drug-resistant

strains.[16][20][21] This strong in vitro profile supports its clinical development and use,

particularly for infections caused by dermatophytes and various Candida and Aspergillus

species. However, like other azoles, it shows limited activity against certain fungal groups such

as Fusarium species and Mucorales.[21] The standardized methodologies outlined by CLSI are

crucial for the continued evaluation of its antifungal spectrum and for monitoring the potential

development of resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. medchemexpress.com [medchemexpress.com]

3. benchchem.com [benchchem.com]

4. What is the mechanism of Fosravuconazole? [synapse.patsnap.com]

5. What is Fosravuconazole used for? [synapse.patsnap.com]

6. Comparison of the Sensititre YeastOne® dilution method with the Clinical Laboratory
Standards Institute (CLSI) M27-A3 microbroth dilution reference method for determining MIC
of eight antifungal agents on 102 yeast strains - PubMed [pubmed.ncbi.nlm.nih.gov]

7. SUSCEPTIBILITY OF Candida spp. ISOLATED FROM BLOOD CULTURES AS
EVALUATED USING THE M27-A3 AND NEW M27-S4 APPROVED BREAKPOINTS - PMC
[pmc.ncbi.nlm.nih.gov]

8. webstore.ansi.org [webstore.ansi.org]

9. In Vitro Activities of Ravuconazole (BMS-207147) against 541 Clinical Isolates of
Cryptococcus neoformans - PMC [pmc.ncbi.nlm.nih.gov]

10. webstore.ansi.org [webstore.ansi.org]

11. njccwei.com [njccwei.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15127499?utm_src=pdf-body
https://www.benchchem.com/pdf/Fosravuconazole_L_Lysine_Ethanolate_A_Technical_Guide_to_its_Antifungal_Spectrum.pdf
https://medicaldialogues.in/news/industry/pharma/dr-roddys-gets-cdsco-panel-nod-to-study-fosravuconazole-l-lysine-ethanolate-capsule-91969
https://pmc.ncbi.nlm.nih.gov/articles/PMC478504/
https://pubmed.ncbi.nlm.nih.gov/25742996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1315962/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1315962/
https://www.benchchem.com/product/b15127499?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Fosravuconazole_L_Lysine_Ethanolate_A_Technical_Guide_to_its_Antifungal_Spectrum.pdf
https://www.medchemexpress.com/fosravuconazole-l-lysine-ethanolate.html
https://www.benchchem.com/pdf/Potential_for_Fosravuconazole_L_Lysine_Ethanolate_resistance_in_fungi.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-fosravuconazole
https://synapse.patsnap.com/article/what-is-fosravuconazole-used-for
https://pubmed.ncbi.nlm.nih.gov/20843616/
https://pubmed.ncbi.nlm.nih.gov/20843616/
https://pubmed.ncbi.nlm.nih.gov/20843616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4296866/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4296866/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4296866/
https://webstore.ansi.org/preview-pages/CLSI/preview_CLSI+M27-A3.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC90171/
https://pmc.ncbi.nlm.nih.gov/articles/PMC90171/
https://webstore.ansi.org/preview-pages/CLSI/preview_CLSI+M38-A2.pdf
http://www.njccwei.com/uploadfiles/2024/01/20240103142342341.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15127499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. Comparison of the Sensititre YeastOne and CLSI M38-A2 Microdilution Methods in
Determining the Activity of Amphotericin B, Itraconazole, Voriconazole, and Posaconazole
against Aspergillus Species - PMC [pmc.ncbi.nlm.nih.gov]

13. Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A
Document) for Susceptibility Testing of Anidulafungin against Molds - PMC
[pmc.ncbi.nlm.nih.gov]

14. Frontiers | Molecular Characterization and Antifungal Susceptibility of Clinical Fusarium
Species From Brazil [frontiersin.org]

15. In Vitro activity of ravuconazole against Candida auris and vaginal candida isolates -
PubMed [pubmed.ncbi.nlm.nih.gov]

16. In Vitro Activities of Ravuconazole and Four Other Antifungal Agents against
Fluconazole-Resistant or -Susceptible Clinical Yeast Isolates - PMC [pmc.ncbi.nlm.nih.gov]

17. researchgate.net [researchgate.net]

18. Research Portal [iro.uiowa.edu]

19. journals.asm.org [journals.asm.org]

20. [In vitro antifungal activity of ravuconazole against isolates of dermatophytes and
Candida species from patients with dermatomycoses] - PubMed [pubmed.ncbi.nlm.nih.gov]

21. In Vitro Activity of Ravuconazole against 923 Clinical Isolates of Nondermatophyte
Filamentous Fungi - PMC [pmc.ncbi.nlm.nih.gov]

22. journals.asm.org [journals.asm.org]

23. In Vitro Susceptibility of Fusarium to Isavuconazole - PMC [pmc.ncbi.nlm.nih.gov]

24. scispace.com [scispace.com]

25. researchgate.net [researchgate.net]

26. researchgate.net [researchgate.net]

27. academic.oup.com [academic.oup.com]

28. researchgate.net [researchgate.net]

29. In Vitro Activities of Ravuconazole and Isavuconazole against Dematiaceous Fungi -
PMC [pmc.ncbi.nlm.nih.gov]

30. In Vitro Activities of Ravuconazole and Isavuconazole against Dematiaceous Fungi -
PubMed [pubmed.ncbi.nlm.nih.gov]

31. Dr. Reddy's gets CDSCO panel nod to study Fosravuconazole L Lysine Ethanolate
Capsule [medicaldialogues.in]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6156308/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6156308/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6156308/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1932988/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1932988/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1932988/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2019.00737/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2019.00737/full
https://pubmed.ncbi.nlm.nih.gov/33609301/
https://pubmed.ncbi.nlm.nih.gov/33609301/
https://pmc.ncbi.nlm.nih.gov/articles/PMC478504/
https://pmc.ncbi.nlm.nih.gov/articles/PMC478504/
https://www.researchgate.net/publication/349467009_In_Vitro_Activity_of_Ravuconazole_Against_Candida_auris_and_Vaginal_Candida_Isolates
https://iro.uiowa.edu/esploro/outputs/journalArticle/In-vitro-activities-of-ravuconazole-and/9983986366102771
https://journals.asm.org/doi/10.1128/aac.46.6.1723-1727.2002
https://pubmed.ncbi.nlm.nih.gov/25742996/
https://pubmed.ncbi.nlm.nih.gov/25742996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1315962/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1315962/
https://journals.asm.org/doi/pdf/10.1128/aac.46.4.1032-1037.2002
https://pmc.ncbi.nlm.nih.gov/articles/PMC6985727/
https://scispace.com/pdf/antifungal-susceptibility-profile-of-clinical-fusarium-spp-dumvcv2y2u.pdf
https://www.researchgate.net/publication/7464985_In_Vitro_Activity_of_Ravuconazole_against_923_Clinical_Isolates_of_Nondermatophyte_Filamentous_Fungi
https://www.researchgate.net/publication/287393276_In_vitro_antifungal_activity_of_ravuconazole_against_isolates_of_dermatophytes_and_candida_species_from_patients_with_dermatomycoses_Comparison_with_two_oral_antifungal_drugs_approved_for_the_systemic
https://academic.oup.com/mmy/article-pdf/43/2/179/6240235/43-2-179.pdf
https://www.researchgate.net/publication/7903734_In_vitro_activities_of_posaconazole_ravuconazole_terbinafine_itraconazole_and_fluconazole_against_dermatophyte_yeast_and_non-dermatophyte_species
https://pmc.ncbi.nlm.nih.gov/articles/PMC7449202/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7449202/
https://pubmed.ncbi.nlm.nih.gov/32571811/
https://pubmed.ncbi.nlm.nih.gov/32571811/
https://medicaldialogues.in/news/industry/pharma/dr-roddys-gets-cdsco-panel-nod-to-study-fosravuconazole-l-lysine-ethanolate-capsule-91969
https://medicaldialogues.in/news/industry/pharma/dr-roddys-gets-cdsco-panel-nod-to-study-fosravuconazole-l-lysine-ethanolate-capsule-91969
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15127499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [In Vitro Antifungal Spectrum of Fosravuconazole L-
lysine Ethanolate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15127499#in-vitro-antifungal-spectrum-of-
fosravuconazole-l-lysine-ethanolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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